N-(5-chloro-2-pyridinyl)-2-[(1-phenyl-5-tetrazolyl)thio]propanamide

• Molecular Formula: C15H13ClN6OS
• Molecular Weight: 360.8 g/mol
• IUPAC Name: N-(5-chloropyridin-2-yl)-2-(1-phenyltetrazol-5-yl)sulfanylpropanamide
• InChI: InChI=1S/C15H13ClN6OS/c1-10(14(23)18-13-8-7-11(16)9-17-13)24-15-19-20-21-22(15)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,18,23)
• InChI Key: JTTFMZCSMQVOKG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=C(C=C1)Cl)SC2=NN=NN2C3=CC=CC=C3

Description

N-(5-chloro-2-pyridinyl)-2-[(1-phenyl-5-tetrazolyl)thio]propanamide is a member of tetrazoles.

Scientific Research Applications

Topical Inflammation Inhibition

N-(5-chloro-2-pyridinyl)-2-[(1-phenyl-5-tetrazolyl)thio]propanamide is studied for its potential as a non-acidic NSAID (Non-Steroidal Anti-Inflammatory Drug). Research has shown that specific compounds within this category, such as N-(pyridin-3-ylmethyl)-3-[5-chloro-1-(4-chlorobenzyl)-indol-3-yl]propanamide, exhibit potent anti-inflammatory activity in animal models, comparable to conventional treatments like ibuprofen and dexamethasone (Dassonville et al., 2004).

Synthesis and Herbicidal Activity

In the realm of agriculture, derivatives of N-(5-chloro-2-pyridinyl)-2-[(1-phenyl-5-tetrazolyl)thio]propanamide have been synthesized for potential use as herbicides. Studies have found that certain synthesized compounds display moderate to good selective herbicidal activity against specific plant species (Liu & Shi, 2014).

Antimicrobial and Cytotoxic Activities

Research into the antimicrobial and cytotoxic activities of N-(5-chloro-2-pyridinyl)-2-[(1-phenyl-5-tetrazolyl)thio]propanamide derivatives has shown promising results. Certain compounds demonstrate significant antibacterial and anticandidal effects, as well as cytotoxicity against specific human cancer cell lines, making them potential candidates for further pharmacological development (Dawbaa et al., 2021).

Metal Coordination Polymers

The use of N-(5-chloro-2-pyridinyl)-2-[(1-phenyl-5-tetrazolyl)thio]propanamide in the formation of metal coordination polymers has been explored. These polymers, incorporating various metals, exhibit distinct structural characteristics and have potential applications in material science (Lee et al., 2016).

Analgesic Activity

In medical research, specific derivatives of this compound have been synthesized and tested for their analgesic properties, though results indicate stringent structural requirements for significant activity (Essawi, 1999).

Anticancer Agents

Compounds structurally related to N-(5-chloro-2-pyridinyl)-2-[(1-phenyl-5-tetrazolyl)thio]propanamide have been synthesized with a focus on their anticancer properties. Certain synthesized compounds displayed notable cytotoxicity against specific cancer cell lines, indicating potential for future therapeutic applications (Redda & Gangapuram, 2007).